2,2'-oxybis[N-(2-hydroxyphenyl)acetamide]

• IUPAC Name: 2-[2-(2-hydroxyanilino)-2-oxoethoxy]-N-(2-hydroxyphenyl)acetamide
• InChI: InChI=1S/C16H16N2O5/c19-13-7-3-1-5-11(13)17-15(21)9-23-10-16(22)18-12-6-2-4-8-14(12)20/h1-8,19-20H,9-10H2,(H,17,21)(H,18,22)
• InChI Key: BZMWXBNZWPFPPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)COCC(=O)NC2=CC=CC=C2O)O
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

2,2'-oxybis[N-(2-hydroxyphenyl)acetamide], also known as OHPA, is a compound that has been studied extensively in the field of biochemistry and pharmacology. OHPA is a derivative of salicylamide and has been synthesized through various methods.

Mechanism of Action

2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] exerts its biological effects through various mechanisms. It has been shown to scavenge free radicals and inhibit the production of reactive oxygen species. 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] also inhibits the activity of cyclooxygenase, an enzyme involved in the synthesis of prostaglandins, which are involved in inflammation. 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in animal models of disease. 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] has also been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Additionally, 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] is also stable under various conditions, making it suitable for long-term storage. However, 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] has some limitations, such as its solubility in water, which can affect its bioavailability. Additionally, 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] can interact with metal ions, which can affect its biological activity.

Future Directions

For the study of 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] include the development of metal-based drugs, the study of 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] in animal models of disease, the development of new synthesis methods, and the study of its pharmacokinetics and pharmacodynamics.

Synthesis Methods

2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] can be synthesized through various methods, including the reaction of salicylic acid with ethyl chloroacetate, followed by hydrolysis and condensation with hydroxylamine. Another method involves the reaction of salicylic acid with acetic anhydride, followed by hydrolysis and condensation with hydroxylamine. The yield of 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] can be improved by using different solvents and catalysts.

Scientific Research Applications

2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] has been studied extensively in the field of biochemistry and pharmacology. It has been shown to have antioxidant and anti-inflammatory properties, as well as the ability to inhibit the growth of cancer cells. 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] has also been used as a ligand for metal ions, such as copper and zinc, in the development of metal-based drugs. Additionally, 2,2'-oxybis[N-(2-hydroxyphenyl)acetamide] has been used as a chelating agent in the treatment of heavy metal poisoning.